Cas no 97630-21-2 (Piperazine,1-[(5-chloro-2-methoxy-4-nitrophenyl)sulfonyl]-4-methyl-)

• Product Name: Piperazine,1-[(5-chloro-2-methoxy-4-nitrophenyl)sulfonyl]-4-methyl-
• CAS No: 97630-21-2
• MF: C₁₂H₁₆ClN₃O₅S
• MW: 349.79054069519
• CID: 808911
• PubChem ID: 3024953
• Update Time: 2025-04-19

Piperazine,1-[(5-chloro-2-methoxy-4-nitrophenyl)sulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[(5-chloro-2-methoxy-4-nitrophenyl)sulfonyl]-4-methyl-
• 1-((5-Chloro-2-methoxy-4-nitrophenyl)sulfonyl)-4-methylpiperazine
• 1-(5-chloro-2-methoxy-4-nitrophenyl)sulfonyl-4-methylpiperazine
• DTXSID80243074
• Piperazine, 1-((5-chloro-2-methoxy-4-nitrophenyl)sulfonyl)-4-methyl-
• 97630-21-2

• Inchi： 1S/C12H16ClN3O5S/c1-14-3-5-15(6-4-14)22(19,20)12-7-9(13)10(16(17)18)8-11(12)21-2/h7-8H,3-6H2,1-2H3
• InChI Key： RQXWUQNGOXPJTP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)S(N1CCN(C)CC1)(=O)=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 349.0499195g/mol
• Monoisotopic Mass: 349.0499195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų